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Compound of Interest

Compound Name: 4-Bromo-3-(trifluoromethyl)aniline

Cat. No.: B1346880

An In-depth Technical Guide to the Safe Handling and Storage of 4-Bromo-3-
(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and standardized protocols for the
safe handling, storage, and emergency management of 4-Bromo-3-(trifluoromethyl)aniline
(CAS No: 393-36-2). Adherence to these guidelines is critical to ensure personnel safety and
maintain experimental integrity. This document is intended for use by trained professionals in a
laboratory or drug development setting.

Chemical Identification and Physical Properties

4-Bromo-3-(trifluoromethyl)aniline is a substituted aniline compound used as a reagent and
intermediate in organic synthesis.[1][2] Its physical and chemical properties are summarized
below.
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Property Value Source(s)
CAS Number 393-36-2 [2][3]
Molecular Formula C7HsBrFsN [2][4]
Molecular Weight 240.02 g/mol [2][3]
Appearance White to slight.ly yeII?W or e
brown crystalline solid.

Melting Point 47-49 °C (lit.) [1][3]
Boiling Point 81-84 °C at 0.5 mmHg (lit.) [11[3]
Density 1.697 g/cm3 at 20 °C [4]
Flash Point 113 °C (235.4 °F) - closed cup [3][6]
Water Solubility 0.811-0.923 g/L at 30 °C [4]

log Pow

2.7at30°C

[4]

Hazard Identification and Classification

This compound is classified as hazardous. The signal word is "Danger".[3][6] It is toxic if

swallowed and may cause damage to organs through prolonged or repeated exposure.[3][6] It

also causes skin and serious eye irritation and may cause an allergic skin reaction.[3][6]

Furthermore, it is toxic to aquatic life with long-lasting effects.[3][6]
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Hazard Statement

Description Classification Source(s)
Code
H301 Toxic if swallowed Acute Toxicity 3 (Oral)  [3][6]
H315 Causes skin irritation Skin Irritation 2 [3][6]
May cause an allergic ] o
H317 ] ] Skin Sensitization 1B [3][6]
skin reaction
Causes serious eye o
H319 S Eye Irritation 2 [3][6]
irritation
May cause damage to
organs through
H373 STOT RE 2 [3][6]
prolonged or repeated
exposure
Toxic to aquatic life
H411 with long lasting Aquatic Chronic 2 [31[6]

effects

Handling Procedures and Protocols

Safe handling requires a combination of engineering controls, appropriate personal protective

equipment, and adherence to established protocols.

Engineering Controls

All work with 4-Bromo-3-(trifluoromethyl)aniline must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[7][8] An eyewash station and safety

shower must be readily accessible in the immediate work area.[9][10]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Specification Rationale Source(s)
Chemical splash
goggles or safety
o Protects eyes from
) glasses with side )
Eye/Face Protection ) ) dust, particles, and [3B][11][12]
shields. A face shield
) splashes.
may be required for
splash hazards.
Chemical-resistant Prevents skin contact
gloves (e.g., Nitrile, and absorption.
Neoprene). A flame- Anilines and
Skin Protection resistant lab coat must  halogenated [3][11][12]
be worn over personal  compounds can be
clothing that covers absorbed through the
the legs. skin.
A NIOSH-approved
N95 dust mask or Prevents inhalation of
higher-level respirator ~ airborne dust or
Respiratory Protection  should be used when aerosols, a primary [B1[11][13]

handling the solid,
especially if dust can

be generated.

route of exposure for
aromatic amines.

Experimental Protocol: Standard Handling

This protocol outlines the mandatory steps for safely handling the compound during routine

laboratory procedures.

e Preparation:

o

[¢]

[¢]

o

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available, inspected, and in good condition.

Verify that the chemical fume hood has a current certification and is operational.

Ensure a spill kit appropriate for halogenated organic compounds is readily accessible.[12]
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o Execution:

Don all required PPE before entering the designated work area.

o

[¢]

Perform all manipulations, including weighing and transfers, within the chemical fume
hood.

Avoid the formation of dust and aerosols.[14]

[¢]

Keep containers tightly closed when not in use.[11]

[¢]

e Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Dispose of contaminated disposable items (e.g., gloves, weighing paper) in a sealed,

labeled hazardous waste container.[12]

o Wash hands and any exposed skin thoroughly with soap and water after handling the

compound and before leaving the work area.[11]
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1. Preparation

Conduct Risk Assessment

Verify Fume Hood & Emergency Equipment

Assemble & Inspect PPE

/

0 Fume Hood)\

2. Handling (i

Don all PPE

Weigh & Transfer Compound

Perform Experiment

3. Post-Handling
Y

Decontaminate Work Area & Equipment

i

Segregate & Dispose of Waste

i

Doff PPE & Wash Hands
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Incompatible Materials

Strong Oxidizing Agents
AVOID CONTACT
AVOID CONTACT > Strong Acids
AVOID CONTACT
Certain Metals

o

4-Bromo-3-(trifluoromethyl)aniline

J

Incident Occurs
(Spill or Exposure)

Exposure

Spill Responia/ Personnel Exposure
Evacuate Area Remove from Source
Administer First Aid
2[RI P (See Protocol 5.1)
Contain & Clean Spill Seek Immediate Medical Attention

l

Dispose of Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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